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Compound of Interest

1-Methyl-4-
Compound Name:

oxocyclohexanecarboxylic acid

Cat. No.: B1344273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and key data for 1-Methyl-4-oxocyclohexanecarboxylic acid, a molecule of interest in
organic synthesis and medicinal chemistry.

Chemical Structure and Identifiers

1-Methyl-4-oxocyclohexanecarboxylic acid is a derivative of cyclohexanecarboxylic acid
featuring a methyl group at the 1-position and a ketone at the 4-position. This substitution
pattern provides a unique chemical scaffold for further functionalization.

Below is a table summarizing the key chemical identifiers for this compound.
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Identifier Value

IUPAC Name 1-methyl-4-oxocyclohexane-1-carboxylic acid[1]
CAS Number 24463-41-0[1][2][3]

Molecular Formula CsH1203]3]

Molecular Weight 156.18 g/mol [3]

SMILES O=C1CCC(CC1)(C)C(=0)O

InChl Key YRFRXDSPVDAITF-UHFFFAOYSA-N[1]

A 2D representation of the chemical structure is provided in the diagram below.

2D Structure of 1-Methyl-4-oxocyclohexanecarboxylic acid

Physicochemical Properties

A summary of the available physicochemical data for 1-Methyl-4-oxocyclohexanecarboxylic
acid is presented in the table below. It should be noted that experimental data for properties
such as boiling point, pKa, and solubility are not readily available in the public domain. The
provided LogP and PSA values are predicted.

Property Value Source

Melting Point 79-81 °C [1]

LogP (Predicted) 1.2204 [4]

Polar Surface Area (Predicted)  54.37 A2 [4]
Synthesis

A definitive, detailed experimental protocol for the synthesis of 1-Methyl-4-
oxocyclohexanecarboxylic acid (CAS 24463-41-0) is not extensively documented in readily
accessible literature. However, a plausible synthetic route can be inferred from known organic
chemistry transformations. A potential pathway is outlined in the diagram below. This proposed
synthesis starts from a known precursor and involves a key hydrolysis step.
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Proposed Synthesis Pathway

Note: This is a theoretical pathway and would require experimental validation and optimization.

Spectroscopic Data

At present, publicly available, experimentally determined spectroscopic data (*H NMR, 13C
NMR, IR, Mass Spectrometry) specifically for 1-Methyl-4-oxocyclohexanecarboxylic acid
(CAS 24463-41-0) is limited. Researchers are advised to acquire their own analytical data upon
synthesis or acquisition of this compound for unambiguous identification and characterization.
Predicted NMR spectra may be available through specialized chemical software and
databases.

Safety Information

Based on available safety data sheets, 1-Methyl-4-oxocyclohexanecarboxylic acid is
classified with the following hazards:

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

» Signal Word: Warning.[1]

e Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[1]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols

As previously mentioned, detailed and verified experimental protocols for the synthesis and
analysis of 1-Methyl-4-oxocyclohexanecarboxylic acid are not widely published.
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Researchers in need of this compound may need to develop a synthetic route based on
established methodologies for similar structures, such as those involving the functionalization
of cyclohexanone or cyclohexanecarboxylic acid derivatives. Careful monitoring and

characterization at each step would be essential.

The following diagram outlines a general workflow that could be adapted for the synthesis and

purification of this compound.

Starting Material:
4-(Ethoxymethylidene)-1-methyl-
cyclohexanecarboxylic acid ethyl ester

;

Reaction:
Oxidative Cleavage

:

Aqueous Workup and Extraction

y

Hydrolysis of Ester

'

Purification:
Crystallization or Chromatography

i

Characterization:
NMR, IR, MS, Melting Point

:

Final Product:
1-Methyl-4-oxocyclohexanecarboxylic acid
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General Experimental Workflow
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This guide serves as a foundational resource for professionals working with 1-Methyl-4-
oxocyclohexanecarboxylic acid. Further experimental investigation is encouraged to expand
upon the available data for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxocyclohexanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344273#1-methyl-4-oxocyclohexanecarboxylic-acid-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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